3,3,3-Trifluoro-2-(6-fluoro-benzothiazol-2-ylamino)-2-pentanoylamino-propionic acid ethyl ester
3,3,3-Trifluoro-2-(6-fluoro-benzothiazol-2-ylamino)-2-pentanoylamino-propionic acid ethyl ester
Brand Name:
Vulcanchem
CAS No.:
489433-25-2
VCID:
VC0396271
InChI:
InChI=1S/C17H19F4N3O3S/c1-3-5-6-13(25)23-16(17(19,20)21,14(26)27-4-2)24-15-22-11-8-7-10(18)9-12(11)28-15/h7-9H,3-6H2,1-2H3,(H,22,24)(H,23,25)
SMILES:
CCCCC(=O)NC(C(=O)OCC)(C(F)(F)F)NC1=NC2=C(S1)C=C(C=C2)F
Molecular Formula:
C17H19F4N3O3S
Molecular Weight:
421.4g/mol
3,3,3-Trifluoro-2-(6-fluoro-benzothiazol-2-ylamino)-2-pentanoylamino-propionic acid ethyl ester
CAS No.: 489433-25-2
Main Products
VCID: VC0396271
Molecular Formula: C17H19F4N3O3S
Molecular Weight: 421.4g/mol
| CAS No. | 489433-25-2 |
|---|---|
| Product Name | 3,3,3-Trifluoro-2-(6-fluoro-benzothiazol-2-ylamino)-2-pentanoylamino-propionic acid ethyl ester |
| Molecular Formula | C17H19F4N3O3S |
| Molecular Weight | 421.4g/mol |
| IUPAC Name | ethyl 3,3,3-trifluoro-2-[(6-fluoro-1,3-benzothiazol-2-yl)amino]-2-(pentanoylamino)propanoate |
| Standard InChI | InChI=1S/C17H19F4N3O3S/c1-3-5-6-13(25)23-16(17(19,20)21,14(26)27-4-2)24-15-22-11-8-7-10(18)9-12(11)28-15/h7-9H,3-6H2,1-2H3,(H,22,24)(H,23,25) |
| Standard InChIKey | LXCHKJVKUPIUAL-UHFFFAOYSA-N |
| SMILES | CCCCC(=O)NC(C(=O)OCC)(C(F)(F)F)NC1=NC2=C(S1)C=C(C=C2)F |
| Canonical SMILES | CCCCC(=O)NC(C(=O)OCC)(C(F)(F)F)NC1=NC2=C(S1)C=C(C=C2)F |
| PubChem Compound | 621986 |
| Last Modified | Nov 11 2021 |
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